Cas no 1122-26-5 ((1Z)-2-Methylcyclohexanone oxime)

• Product Name: (1Z)-2-Methylcyclohexanone oxime
• CAS No: 1122-26-5
• Molecular Formula: C₇H₁₃NO
• Molecular Weight: 127.18422
• MDL: MFCD01735058
• CID: 167014
• PubChem ID: 5362692

(1Z)-2-Methylcyclohexanone oxime Properties

Names and Identifiers

• Cyclohexanone,2-methyl-, oxime
• (1Z)-2-Methylcyclohexanone oxime
• 2-Methylcyclohexanone oxime
• (Z)- and (E)-2-methylcyclohexanone oxime
• 1-Methylallyl acetate
• 1-Methyl-cyclohexanoxim-(2)
• 2-acetoxy-3-butene
• 2-methyl-cyclohexanone oxime
• 2-Methyl-cyclohexanon-oxim
• 2-methylcycloxexanone oxime
• 3-Acetoxy-1-butene
• 3-Buten-2-ol, 2-acetate
• 3-Buten-2-yl Acetate
• AC1L3DND
• Acetic acid 1-buten-3-yl ester
• acetic acid 1-methyl-allyl ester
• ACMC-2097k2
• AGN-PC-007WR4
• ecetic acid 2-methyl-2-propenyl ester
• 49805-43-8
• (NZ)-N-(2-methylcyclohexylidene)hydroxylamine
• 2-Methylcyclohexan-1-one oxime
• SCHEMBL8463136
• NSC139569
• MFCD17257273
• 1122-26-5
• NSC-139569
• 2-Methylcyclohexanoneoxime
• LS-05010
• CS-0335335
• N-[(1Z)-2-methylcyclohexylidene]hydroxylamine
• AKOS008938029
• (1Z)-2-methylcyclohexanone oxime
• ALBB-016145
• cyclohexanone, 2-methyl-, oxime, (1Z)-

• MDL： MFCD01735058
• InChIKey： MDIFHVYPHRHKLB-FPLPWBNLSA-N
• Inchi： InChI=1S/C7H13NO/c1-6-4-2-3-5-7(6)8-9/h6,9H,2-5H2,1H3/b8-7-
• SMILES： O/N=C1/CCCCC/1C

Computed Properties

• Exact Mass: 127.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• LogP: 2.02670
• PSA: 32.59